N-[2-[[4-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]phenyl]-3,4-dimethoxybenzamide
N-[2-[[4-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]phenyl]-3,4-dimethoxybenzamide
WK-X-34 is inhibitor of P-glycoprotein and Breast Cancer Resistance Protein (BCRP).
Brand Name:
Vulcanchem
CAS No.:
908859-10-9
VCID:
VC0547183
InChI:
InChI=1S/C35H37N3O6/c1-41-30-14-11-25(20-31(30)42-2)34(39)37-29-8-6-5-7-28(29)35(40)36-27-12-9-23(10-13-27)15-17-38-18-16-24-19-32(43-3)33(44-4)21-26(24)22-38/h5-14,19-21H,15-18,22H2,1-4H3,(H,36,40)(H,37,39)
SMILES:
COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)CCN4CCC5=CC(=C(C=C5C4)OC)OC)OC
Molecular Formula:
C35H37N3O6
Molecular Weight:
595.7 g/mol
N-[2-[[4-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]phenyl]-3,4-dimethoxybenzamide
CAS No.: 908859-10-9
Inhibitors
VCID: VC0547183
Molecular Formula: C35H37N3O6
Molecular Weight: 595.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 908859-10-9 |
---|---|
Product Name | N-[2-[[4-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]phenyl]-3,4-dimethoxybenzamide |
Molecular Formula | C35H37N3O6 |
Molecular Weight | 595.7 g/mol |
IUPAC Name | N-[2-[[4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]phenyl]-3,4-dimethoxybenzamide |
Standard InChI | InChI=1S/C35H37N3O6/c1-41-30-14-11-25(20-31(30)42-2)34(39)37-29-8-6-5-7-28(29)35(40)36-27-12-9-23(10-13-27)15-17-38-18-16-24-19-32(43-3)33(44-4)21-26(24)22-38/h5-14,19-21H,15-18,22H2,1-4H3,(H,36,40)(H,37,39) |
Standard InChIKey | WKEBQZAUNGERGA-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)CCN4CCC5=CC(=C(C=C5C4)OC)OC)OC |
Canonical SMILES | COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)CCN4CCC5=CC(=C(C=C5C4)OC)OC)OC |
Appearance | Solid powder |
Description | WK-X-34 is inhibitor of P-glycoprotein and Breast Cancer Resistance Protein (BCRP). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >5 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | WKX34; WKX-34; WKX 34; WK-X-34; WK-X 34; WK-X34. |
Reference | 1: Jekerle V, Klinkhammer W, Scollard DA, Breitbach K, Reilly RM, Piquette-Miller M, Wiese M. In vitro and in vivo evaluation of WK-X-34, a novel inhibitor of P-glycoprotein and BCRP, using radio imaging techniques. Int J Cancer. 2006 Jul 15;119(2):414-22. PubMed PMID: 16646006. 2: Jekerle V, Klinkhammer W, Reilly RM, Piquette-Miller M, Wiese M. Novel tetrahydroisoquinolin-ethyl-phenylamine based multidrug resistance inhibitors with broad-spectrum modulating properties. Cancer Chemother Pharmacol. 2007 Jan;59(1):61-9. Epub 2006 Apr 25. PubMed PMID: 16636798. 3: Jekerle V, Wang JH, Scollard DA, Reilly RM, Wiese M, Piquette-Miller M. 99mTc-Sestamibi, a sensitive probe for in vivo imaging of P-glycoprotein inhibition by modulators and mdr1 antisense oligodeoxynucleotides. Mol Imaging Biol. 2006 Nov-Dec;8(6):333-9. PubMed PMID: 16955376. 4: Michaelis M, Selt F, Rothweiler F, Wiese M, Cinatl J Jr. ABCG2 impairs the activity of the aurora kinase inhibitor tozasertib but not of alisertib. BMC Res Notes. 2015 Sep 28;8:484. doi: 10.1186/s13104-015-1405-4. PubMed PMID: 26415506; PubMed Central PMCID: PMC4587578. 5: Liu B, Qiu Q, Zhao T, Jiao L, Hou J, Li Y, Qian H, Huang W. Discovery of novel P-glycoprotein-mediated multidrug resistance inhibitors bearing triazole core via click chemistry. Chem Biol Drug Des. 2014 Aug;84(2):182-91. doi: 10.1111/cbdd.12301. Epub 2014 May 14. PubMed PMID: 24750961. 6: Wu Y, Pan M, Dai Y, Liu B, Cui J, Shi W, Qiu Q, Huang W, Qian H. Design, synthesis and biological evaluation of LBM-A5 derivatives as potent P-glycoprotein-mediated multidrug resistance inhibitors. Bioorg Med Chem. 2016 May 15;24(10):2287-97. doi: 10.1016/j.bmc.2016.03.065. Epub 2016 Apr 1. PubMed PMID: 27073052. |
PubChem Compound | 11957988 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume